Cas no 1804640-04-7 (3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1804640-04-7
• MF: C₈H₃BrF₂N₂O₂
• MW: 277.022427797318
• CID: 4810041
• Update Time: 2025-06-22

3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C8H3BrF2N2O2/c9-6-4(1-12)13-2-3(8(14)15)5(6)7(10)11/h2,7H,(H,14,15)
• InChI Key： OZTCOASZYKXYMY-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=CC(C(=O)O)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.7
• Topological Polar Surface Area: 74

Additional information on 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-carboxylic acid

Introduction to 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1804640-04-7)

3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1804640-04-7) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo substituent, a cyano group, a difluoromethyl moiety, and a carboxylic acid functional group, all attached to a pyridine ring. These functionalities endow the compound with a wide range of chemical and biological properties, making it an attractive candidate for various applications.

The bromopyridine core of the compound provides a valuable starting point for synthetic transformations, particularly in the context of C-H activation and cross-coupling reactions. Recent advancements in transition-metal-catalyzed methodologies have enabled the efficient synthesis of complex molecules from this scaffold, facilitating the exploration of its potential in drug discovery and development.

The presence of the cyano group adds significant versatility to the molecule. Cyano groups are known for their ability to undergo various chemical transformations, such as reduction to primary amines, hydrolysis to carboxylic acids, and nucleophilic addition reactions. These transformations can be leveraged to generate a diverse array of derivatives with tailored properties, enhancing the compound's utility in medicinal chemistry.

The difluoromethyl substituent is another key feature of this compound. Fluorinated compounds are of great interest in pharmaceutical research due to their unique electronic and steric properties. The difluoromethyl group can influence the lipophilicity, metabolic stability, and biological activity of molecules, making it an important functional group for optimizing drug candidates. Recent studies have shown that difluoromethylated compounds can exhibit improved pharmacokinetic profiles and enhanced binding affinities to target proteins.

The carboxylic acid functional group imparts additional reactivity and versatility to the molecule. Carboxylic acids can participate in a variety of chemical reactions, including esterification, amide formation, and decarboxylation. These reactions are crucial for the synthesis of bioactive molecules and can be used to fine-tune the physicochemical properties of the compound for specific applications.

In terms of biological activity, 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-carboxylic acid has shown promise in several areas. Preliminary studies have indicated that it exhibits potent inhibitory activity against certain enzymes and receptors, making it a potential lead compound for drug development. For instance, its ability to modulate enzyme activity has been explored in the context of cancer therapy and inflammatory diseases. The compound's structural features allow it to interact with specific binding sites on target proteins, leading to selective inhibition or activation.

Furthermore, the compound's pyridine ring provides a rigid scaffold that can enhance molecular recognition and binding affinity. Pyridine-containing molecules are known for their ability to form hydrogen bonds and π-stacking interactions with biological targets, which can be crucial for achieving high selectivity and potency.

In conclusion, 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1804640-04-7) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of structural features makes it an attractive starting point for synthetic transformations and drug development. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic targets.